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Compound of Interest

Compound Name: Piperonylonitrile

Cat. No.: B116396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information on

piperonylonitrile (CAS No. 4421-09-4). It is intended for informational purposes for a scientific

audience. A comprehensive toxicological evaluation of this compound appears to be limited in

publicly available literature. Therefore, this profile relies on existing safety data sheets,

chemical database classifications, and toxicological data from structurally related compounds

to infer potential hazards. All data presented should be interpreted with this limitation in mind.

Executive Summary
Piperonylonitrile, also known as 3,4-(Methylenedioxy)benzonitrile, is classified as a substance

harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4] The primary mechanism of

acute toxicity is believed to be its metabolism to cyanide, a potent inhibitor of cellular

respiration.[5] While quantitative data on specific toxicological endpoints for piperonylonitrile
are scarce, information on related nitriles and compounds containing the methylenedioxyphenyl

moiety, such as piperonyl butoxide, provides some insight into its potential hazards. There is a

notable lack of data regarding its chronic toxicity, carcinogenicity, and reproductive or

developmental effects.
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Property Value Reference

CAS Number 4421-09-4 [Fisher Scientific]

Molecular Formula C8H5NO2 [Fisher Scientific]

Molecular Weight 147.13 g/mol [Fisher Scientific]

Appearance
White to beige crystalline

powder or needles
[ChemicalBook]

Melting Point 91-93 °C [ChemicalBook]

Synonyms

3,4-

(Methylenedioxy)benzonitrile,

Piperonyl cyanide

[Fisher Scientific]

Toxicological Data
Acute Toxicity
Piperonylonitrile is classified under the Globally Harmonized System (GHS) as Acute Toxicity,

Category 4, for oral, dermal, and inhalation routes of exposure.[1][2][3][4] This classification

indicates that it is harmful by these routes.

Quantitative Acute Toxicity Data:

Endpoint Species Route Value Reference

LD50 Mouse Intravenous 18 mg/kg [ChemicalBook]

No specific oral, dermal, or inhalation LD50/LC50 values for piperonylonitrile were found in

the reviewed literature.

Irritation and Sensitization
There is no specific data available on the skin and eye irritation potential or the skin

sensitization properties of piperonylonitrile.[6][7]
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Repeated Dose Toxicity
No studies on the sub-acute, sub-chronic, or chronic toxicity of piperonylonitrile were

identified.

Genotoxicity
Specific genotoxicity studies for piperonylonitrile are not available in the reviewed literature.

However, studies on other nitrile compounds have shown mixed results in genotoxicity assays.

For example, some nitriles have tested positive in in vitro assays, but these findings were not

always confirmed in subsequent in vivo tests.[3] Benzonitrile, a structurally related compound,

was found to be negative in an in vivo micronucleus test.[3] A study on piperonyl butoxide,

which shares the methylenedioxybenzene moiety, showed no genotoxic activity in a battery of

assays.[8]

Carcinogenicity
There are no carcinogenicity studies available for piperonylonitrile.[6][7][9] The National

Toxicology Program (NTP) has not listed piperonylonitrile in its Report on Carcinogens.[8][10]

[11][12] Studies on the related compound piperonyl butoxide have concluded that it was not

carcinogenic for Fischer 344 rats or B6C3F1 mice under the conditions of the bioassay.[8]

Reproductive and Developmental Toxicity
No data on the reproductive or developmental toxicity of piperonylonitrile were found.[6][9]

Mechanism of Toxicity
The primary proposed mechanism of acute toxicity for many nitriles is their metabolic

conversion to cyanide.[5] Cyanide is a potent cytotoxic agent that inhibits cytochrome c oxidase

in the mitochondrial electron transport chain, leading to a disruption of aerobic respiration.[13]

[14]

Proposed Metabolic Pathway
The metabolism of piperonylonitrile is likely to involve cytochrome P450 enzymes. The

methylenedioxy group can be cleaved, and the nitrile group can be metabolized to release a

cyanide ion.
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Figure 1: Proposed metabolic activation of piperonylonitrile to cyanide.

Experimental Protocols
Detailed experimental protocols for toxicological studies specifically on piperonylonitrile are

not available in the public domain. However, standardized OECD and EPA guidelines are

typically followed for such assessments. Below is a generalized workflow for acute oral toxicity

testing.

General Workflow for Acute Oral Toxicity (Up-and-Down
Procedure - OECD TG 425)
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Figure 2: Generalized workflow for an acute oral toxicity study.
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Conclusion and Data Gaps
The available data on piperonylonitrile indicates a potential for acute toxicity through oral,

dermal, and inhalation exposure, likely mediated by its metabolism to cyanide. However, there

is a significant lack of comprehensive toxicological data. Key data gaps include:

Quantitative acute toxicity values (LD50, LC50).

Skin and eye irritation and sensitization potential.

Repeated dose toxicity (sub-acute, sub-chronic, and chronic).

Genotoxicity and carcinogenicity.

Reproductive and developmental toxicity.

Detailed toxicokinetic studies, including rates of metabolism and cyanide formation.

Further research is imperative to fully characterize the toxicological profile of piperonylonitrile
and to conduct a thorough risk assessment for human health. Researchers and drug

development professionals should handle this compound with appropriate caution, utilizing

personal protective equipment to minimize exposure, given its classification as an acutely toxic

substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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